Cas no 2228265-15-2 (3-(3-bromopyridin-4-yl)pentanedioic acid)

• Product Name: 3-(3-bromopyridin-4-yl)pentanedioic acid
• CAS No: 2228265-15-2
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 6435190
• PubChem ID: 165673775
• Update Time: 2025-10-29

3-(3-bromopyridin-4-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-4-yl)pentanedioic acid
• EN300-1934491
• 2228265-15-2

• Inchi： 1S/C10H10BrNO4/c11-8-5-12-2-1-7(8)6(3-9(13)14)4-10(15)16/h1-2,5-6H,3-4H2,(H,13,14)(H,15,16)
• InChI Key： LPTFDXCMOCTQBS-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 286.97932g/mol
• Monoisotopic Mass: 286.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-(3-bromopyridin-4-yl)pentanedioic acid

Comprehensive Overview of 3-(3-bromopyridin-4-yl)pentanedioic acid (CAS No. 2228265-15-2)

3-(3-bromopyridin-4-yl)pentanedioic acid (CAS No. 2228265-15-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, combining a pentanedioic acid backbone with a 3-bromopyridin-4-yl substituent. Its versatility in synthesis and potential applications in drug discovery make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS number 2228265-15-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug discovery and green chemistry have amplified the demand for such intermediates, as they enable the development of targeted therapies with reduced environmental impact. Researchers frequently search for "3-(3-bromopyridin-4-yl)pentanedioic acid synthesis" or "CAS 2228265-15-2 applications," reflecting its relevance in modern organic chemistry.

From a structural perspective, the presence of both a bromine atom and a carboxylic acid functional group in 3-(3-bromopyridin-4-yl)pentanedioic acid allows for diverse chemical modifications. This adaptability is particularly valuable in medicinal chemistry, where the compound can serve as a building block for kinase inhibitors or anti-inflammatory agents. Its role in catalysis and material science is also under investigation, aligning with the growing focus on sustainable industrial processes.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are commonly employed to characterize CAS 2228265-15-2. These methods ensure purity and confirm the compound's structural integrity, which is essential for reproducibility in research. The rise of automated synthesis platforms has further streamlined its production, addressing the need for scalable and cost-effective solutions in chemical manufacturing.

In the context of bioconjugation and proteomics, 3-(3-bromopyridin-4-yl)pentanedioic acid offers unique advantages due to its reactive sites. Its potential in designing fluorescent probes or biomarkers is a hot topic, especially in diagnostics and imaging technologies. This aligns with the increasing demand for precision medicine tools, where specificity and sensitivity are paramount.

Environmental considerations are also shaping the discourse around this compound. Researchers are exploring eco-friendly synthetic routes for 3-(3-bromopyridin-4-yl)pentanedioic acid, minimizing hazardous byproducts. Such efforts resonate with global initiatives like the UN Sustainable Development Goals, particularly in promoting responsible consumption and production.

In summary, 3-(3-bromopyridin-4-yl)pentanedioic acid (CAS No. 2228265-15-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable materials—highlight its enduring value in scientific advancement. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing complex challenges across industries.